Cas no 31697-20-8 (1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)-)

1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)- structure
31697-20-8 structure
Product Name:1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)-
CAS No:31697-20-8
MF:C4H5N3O2S
MW:159.166398763657
CID:323512
PubChem ID:273248
Update Time:2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)-
    • 5-(METHYLTHIO)-6-AZAURACIL
    • 6-methylsulfanyl-2H-1,2,4-triazine-3,5-dione
    • 6-(methylsulfanyl)-1,2,4-triazine-3,5(2H,4H)-dione
    • 6-methylsulfanyl-2H-[1,2,4]triazine-3,5-dione
    • NSC118348
    • 31697-20-8
    • AKOS006230645
    • DTXSID80297815
    • SCHEMBL6249076
    • FT-0692635
    • NSC-118348
    • 6-(Methylthio)-1,2,4-triazine-3,5(2H,4H)-dione
    • Inchi: 1S/C4H5N3O2S/c1-10-3-2(8)5-4(9)7-6-3/h1H3,(H2,5,7,8,9)
    • InChI Key: CFJBQECTMGMNGA-UHFFFAOYSA-N
    • SMILES: S(C)C1C(NC(NN=1)=O)=O

Computed Properties

  • Exact Mass: 159.01000
  • Monoisotopic Mass: 159.01024758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 95.9Ų

Experimental Properties

  • PSA: 103.91000
  • LogP: -0.81990

1,2,4-Triazine-3,5(2H,4H)-dione,6-(methylthio)- Customs Data

  • HS CODE:2933699090
  • Customs Data:

    China Customs Code:

    2933699090

    Overview:

    2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd